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Neferine is an alkaloid that has been found in N. nucifera and has diverse biological activities. It inhibits ADP-, collagen-, thrombin-, U46619-, or adrenaline-induced aggregation of isolated human platelets when used at a concentration of 3 µM. Neferine (2 µM) prevents LPS- and ATP-induced pyroptosis, NLRP3 inflammasome activation, and the production of reactive oxygen species (ROS) in human umbilical vein endothelial cells (HUVECs). It decreases expression of the genes encoding peroxisome proliferator-activated receptor γ (PPARγ), CCAAT/enhancer-binding protein α (C/EBPα), sterol regulatory element binding protein-1c (SREBP-1c), and fatty acid synthase (FASN) and reduces lipid accumulation in 3T3-L1 cells. Neferine enhances TRAIL-induced LC3-II accumulation, a marker of autophagy, and cell death in DU145 prostate cancer cells. In vivo, neferine (25 and 50 mg/kg) impr...